Cas no 2171956-79-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid)

3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a thiazole ring and a cyclobutane backbone. This compound is particularly valuable in peptide synthesis, where the Fmoc group ensures selective deprotection under mild basic conditions, facilitating solid-phase peptide assembly. The thiazole moiety enhances structural rigidity and potential bioactivity, while the cyclobutane ring contributes to conformational constraint, improving target binding affinity. Its unique structure makes it suitable for developing peptidomimetics and constrained peptides in medicinal chemistry and drug discovery. The compound’s stability and compatibility with standard Fmoc-based protocols underscore its utility in advanced synthetic applications.
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid structure
2171956-79-7 structure
Product Name:3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid
CAS No:2171956-79-7
MF:C24H21N3O5S
MW:463.50564455986
CID:6184339
PubChem ID:165584737
Update Time:2025-11-05

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid
    • 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
    • 2171956-79-7
    • 2171172-27-1
    • (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
    • (1r,3r)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
    • EN300-1531173
    • EN300-1531670
    • EN300-1531799
    • 2171287-19-5
    • Inchi: 1S/C24H21N3O5S/c28-21(25-14-9-13(10-14)22(29)30)20-12-33-23(26-20)27-24(31)32-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,12-14,19H,9-11H2,(H,25,28)(H,29,30)(H,26,27,31)
    • InChI Key: SFRXHKGNBZUWEN-UHFFFAOYSA-N
    • SMILES: S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(=C1)C(NC1CC(C(=O)O)C1)=O

Computed Properties

  • Exact Mass: 463.12019195g/mol
  • Monoisotopic Mass: 463.12019195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 738
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 146Ų

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1531799-0.05g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
0.05g
$2829.0 2023-07-10
Enamine
EN300-1531799-0.1g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
0.1g
$2963.0 2023-07-10
Enamine
EN300-1531799-0.25g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
0.25g
$3099.0 2023-07-10
Enamine
EN300-1531799-0.5g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
0.5g
$3233.0 2023-07-10
Enamine
EN300-1531799-1.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
1.0g
$3368.0 2023-07-10
Enamine
EN300-1531799-2.5g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
2.5g
$6602.0 2023-07-10
Enamine
EN300-1531799-5.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
5.0g
$9769.0 2023-07-10
Enamine
EN300-1531799-10.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
10.0g
$14487.0 2023-07-10
Enamine
EN300-1531799-50mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
50mg
$2829.0 2023-09-26
Enamine
EN300-1531799-100mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
2171956-79-7
100mg
$2963.0 2023-09-26

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid (CAS: 2171956-79-7)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid (CAS: 2171956-79-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and cyclobutane structural motifs, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in peptide synthesis and drug development.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the synthesis of more complex bioactive molecules, particularly those targeting bacterial infections and tumor growth.

In addition to its synthetic utility, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid has been investigated for its direct biological effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy against multidrug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, making it a potential candidate for next-generation antibiotics.

Further research has explored the compound's anticancer properties. A 2024 study in the European Journal of Medicinal Chemistry reported that derivatives of this molecule exhibited selective cytotoxicity against certain cancer cell lines, particularly those with high expression of specific oncogenic proteins. The study suggested that the thiazole and cyclobutane moieties play a critical role in binding to these protein targets, offering a new avenue for structure-based drug design.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid as a versatile scaffold in drug discovery and development.

In conclusion, the latest research on this compound highlights its dual role as a valuable synthetic intermediate and a bioactive molecule with therapeutic potential. Continued investigation into its properties and applications is expected to yield further insights and innovations in the field of chemical biology and medicinal chemistry.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.